Cas no 1803765-47-0 (Ethyl 3-cyano-5-iodo-4-methoxybenzoate)
Ethyl 3-cyano-5-iodo-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-5-iodo-4-methoxybenzoate
-
- Inchi: 1S/C11H10INO3/c1-3-16-11(14)7-4-8(6-13)10(15-2)9(12)5-7/h4-5H,3H2,1-2H3
- InChI Key: XOSPBGYAMPGKGH-UHFFFAOYSA-N
- SMILES: IC1=CC(C(=O)OCC)=CC(C#N)=C1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 2.5
- Topological Polar Surface Area: 59.3
Ethyl 3-cyano-5-iodo-4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005033-250mg |
Ethyl 3-cyano-5-iodo-4-methoxybenzoate |
1803765-47-0 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015005033-500mg |
Ethyl 3-cyano-5-iodo-4-methoxybenzoate |
1803765-47-0 | 97% | 500mg |
839.45 USD | 2021-06-21 | |
| Alichem | A015005033-1g |
Ethyl 3-cyano-5-iodo-4-methoxybenzoate |
1803765-47-0 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Ethyl 3-cyano-5-iodo-4-methoxybenzoate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Ethyl 3-cyano-5-iodo-4-methoxybenzoate
Introduction to Ethyl 3-cyano-5-iodo-4-methoxybenzoate (CAS No. 1803765-47-0)
Ethyl 3-cyano-5-iodo-4-methoxybenzoate (CAS No. 1803765-47-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, synthetic chemistry, and materials science. The presence of a cyano group, an iodine atom, and a methoxy substituent on the aromatic ring imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.
The cyano group in Ethyl 3-cyano-5-iodo-4-methoxybenzoate is known for its high reactivity and ability to participate in various chemical transformations. This functional group can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles, making it a crucial building block in the synthesis of bioactive compounds. The iodine atom, on the other hand, provides a useful handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are widely used in the synthesis of complex organic molecules and are essential in the development of new pharmaceuticals.
The methoxy substituent on the aromatic ring contributes to the compound's solubility and electronic properties. This group can influence the reactivity and stability of the molecule, making it suitable for use in a variety of synthetic pathways. The combination of these functional groups in Ethyl 3-cyano-5-iodo-4-methoxybenzoate offers a unique set of properties that can be exploited in the design and synthesis of novel compounds with potential therapeutic applications.
Recent studies have highlighted the potential of Ethyl 3-cyano-5-iodo-4-methoxybenzoate in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit promising antitumor activity against various cancer cell lines. The cyano group has been shown to enhance the cytotoxicity of these derivatives, while the iodine atom facilitates targeted delivery to specific tissues. These findings underscore the importance of Ethyl 3-cyano-5-iodo-4-methoxybenzoate as a lead compound in drug discovery efforts.
In addition to its potential in pharmaceutical research, Ethyl 3-cyano-5-iodo-4-methoxybenzoate has also found applications in materials science. The unique electronic properties imparted by the cyano and methoxy groups make it a suitable candidate for use in organic electronics and photovoltaic devices. Studies have demonstrated that derivatives of this compound can be used as electron transport materials in organic solar cells, improving their efficiency and stability.
The synthesis of Ethyl 3-cyano-5-iodo-4-methoxybenzoate typically involves several steps, including the formation of the aromatic ring with the desired substituents and subsequent functionalization to introduce the cyano and iodine groups. Various synthetic routes have been reported, each with its own advantages and limitations. For example, one common approach involves starting from an appropriately substituted benzene derivative and using selective functionalization reactions to introduce the cyano and iodine groups sequentially.
The physical properties of Ethyl 3-cyano-5-iodo-4-methoxybenzoate, such as its melting point, boiling point, and solubility, are crucial for its handling and application. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these properties is essential for optimizing synthetic procedures and ensuring the stability and purity of the final product.
In conclusion, Ethyl 3-cyano-5-iodo-4-methoxybenzoate (CAS No. 1803765-47-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising lead compound in drug discovery. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.
1803765-47-0 (Ethyl 3-cyano-5-iodo-4-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)